Cas no 33008-06-9 (Dansyl hydrazine)

• Product Name: Dansyl hydrazine
• CAS No: 33008-06-9
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• MDL: MFCD00003986
• CID: 88996
• PubChem ID: 24858363
• Update Time: 2025-04-18

Dansyl hydrazine Chemical and Physical Properties

Names and Identifiers

• dansylhydrazine
• 5-Dimethylaminonaphthalene-1-sulfonyl hydrazine (dansyl hydrazine)
• Dansylhydrazine~5-Dimethylamino-1-naphthalenesulphonyl hydrazide
• Dansyl hydrazide
• Dansyl Hydrazine [for HPLC Labeling]
• 1,5-DIPHENYL-3-(2-THIENYL)FORMAZAN
• 5-(dimethylamino)naphthalene-1-sulfonohydrazide
• 5-Dimethylaminonaphthalene-1-sulfonyl Hydrazine
• 5-(Dimethylamino)-1-naphthalenesulfonic hydrazide
• Dns-Hz
• 1-Dimethylaminonaphthalene-5-sulfonyl hydrazine
• 5-(Dimethylamino)naphthalene-1-sulfonyl hydrazide
• Dansyl hydrazine
• Dansylhydrazine, for LC-MS derivatization, >=95% (HPLC)
• Dansylhydrazine, 98%
• SCHEMBL235824
• 1-Naphthalenesulfonic acid, 5-(dimethylamino)-, hydrazide
• CCG-43740
• FT-0624422
• J-018973
• CS-W010127
• 33008-06-9
• AKOS015894725
• HY-W009411
• Oprea1_436969
• BDBM36661
• AS-56735
• FT-0624414
• 1-Dimethylaminophthalene-5-sulphonyl hydrazine
• EINECS 251-337-7
• NS00016281
• 1-Naphthalenesulfonic acid, 5-(dimethylamino)-hydrazide
• SY050086
• MFCD00003986
• KPQYDVAFRDWIBW-UHFFFAOYSA-N
• Dansylhydrazine, BioReagent, suitable for fluorescence, >=90% (HPLC)
• DTXSID90186640
• 5-(Dimethylamino)-1-naphthalenesulfonohydrazide #
• SR-01000633636-1
• T70785
• 5-Dimethylaminonaphthalene-1-sulphonohydrazide
• DB-019151
• A5552
• 1-Dimethylaminonaphthalene-5-sulfonyl Hydrazide; 1-Dimethylaminonaphthalene-5-sulfonyl Hydrazide; 5-(Dimethylamino)naphthalene-1-sulfonyl Hydrazide; Dansyl Hydrazide;

• MDL： MFCD00003986
• Inchi： 1S/C12H15N3O2S/c1-15(2)11-7-3-6-10-9(11)5-4-8-12(10)18(16,17)14-13/h3-8,14H,13H2,1-2H3
• InChI Key： KPQYDVAFRDWIBW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC2=1)N(C)C)(NN)(=O)=O
• BRN： 2868662

Computed Properties

• Exact Mass: 265.08800
• Monoisotopic Mass: 265.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.8A^2

Experimental Properties

• Color/Form: Pale yellow powder
• Density: 1.331±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 126-130 °C (lit.)
• Boiling Point: 450.8°Cat760mmHg
• Flash Point: 226.4°C
• Refractive Index: 1.659
• Solubility: Very slightly soluble (0.45 g/l) (25 º C),
• PSA: 83.81000
• LogP: 3.22980
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Dansyl hydrazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives
• Other Chemical Reagents